Methyl (2-chlorophenyl)[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-hydroxypiperidin-1-yl]acetate

• IUPAC Name: methyl 2-(2-chlorophenyl)-2-[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-hydroxypiperidin-1-yl]acetate
• InChI: InChI=1S/C18H22ClNO5/c1-3-25-16(22)10-12-11-20(9-8-15(12)21)17(18(23)24-2)13-6-4-5-7-14(13)19/h4-7,10,15,17,21H,3,8-9,11H2,1-2H3/b12-10+
• InChI Key: WAFXXZZOSCVLEO-ZRDIBKRKSA-N
• Canonical SMILES: CCOC(=O)C=C1CN(CCC1O)C(C2=CC=CC=C2Cl)C(=O)OC
• Isomeric SMILES: CCOC(=O)/C=C/1\CN(CCC1O)C(C2=CC=CC=C2Cl)C(=O)OC
• Molecular Formula: C18H22ClNO5
• DSSTOX Substance ID: DTXSID20629499
• Molecular Weight: 367.8 g/mol
• CAS RN: 204205-19-6

Description

Methyl (2-chlorophenyl)[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-hydroxypiperidin-1-yl]acetate is a useful research compound. Its molecular formula is C18H22ClNO5 and its molecular weight is 367.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Drug Development

One key area of scientific research involving Methyl (2-chlorophenyl)[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-hydroxypiperidin-1-yl]acetate focuses on synthetic methodologies for drug development. A prominent example is the synthesis of (S)-clopidogrel, a thienopyridine-class antithrombotic and antiplatelet drug. Clopidogrel's synthesis has attracted attention due to its significant pharmaceutical activities and the demand for effective synthetic approaches. Researchers have explored various synthetic strategies to improve the synthesis of (S)-clopidogrel, aiming to enhance efficiency and yield for pharmaceutical applications. This work underscores the molecule's relevance in developing drugs with antiplatelet and antithrombotic properties (Saeed et al., 2017).

Environmental Impact and Biodegradation

Another crucial area of research is the environmental impact of chlorophenols, a category to which Methyl (2-chlorophenyl)[(3E)-3-(2-ethoxy-2-oxoethylidene)-4-hydroxypiperidin-1-yl]acetate is related. Studies have assessed the toxicity, persistence, and biodegradation of chlorophenols in aquatic environments. These compounds exhibit moderate toxicity to aquatic life and mammals but can cause significant long-term effects in fish due to bioaccumulation. Research on chlorophenols like 2-chlorophenol has contributed to understanding their fate in the environment, highlighting the importance of biodegradation processes in mitigating their impact (Krijgsheld & Gen, 1986).